1-(2-Fluorophenyl)but-3-en-1-ol

• CAS: 144486-11-3
• Molecular Formula: C10H11FO
• Molecular Weight: 166.19 g/mol
• SMILES: C=CCC(C1=CC=CC=C1F)O
• InChI: InChI=1S/C10H11FO/c1-2-5-10(12)8-6-3-4-7-9(8)11/h2-4,6-7,10,12H,1,5H2
• InChIKey: GPMLTOPYOQIRJO-UHFFFAOYSA-N

1-(2-Fluorophenyl)but-3-en-1-ol (CAS 144486-11-3): Class Position and Procurement-Relevant Identity

1-(2-Fluorophenyl)but-3-en-1-ol (CAS 144486-11-3) is a fluorinated homoallylic alcohol (C₁₀H₁₁FO, MW 166.19) [1]. It belongs to the class of ortho-halogenated α-allylbenzyl alcohols used as chiral building blocks, synthetic intermediates, and scaffolds for medicinal chemistry [2]. The compound is characterized by a secondary benzylic alcohol flanked by a terminal olefin and an ortho-fluorine substituent, which together impart a distinct electronic and steric profile relative to the para-fluoro, ortho-chloro, and unsubstituted phenyl analogs [3].

• [1] ChemSrc. 1-(2-Fluorophenyl)-3-buten-1-ol – Physical and Chemical Properties. CAS 144486-11-3. Molecular Formula C₁₀H₁₁FO, MW 166.19200, LogP 2.43520, PSA 20.23000. View Source
• [2] Hessler, F., Betík, R., Kadlčíková, A., Belle, R., Kotora, M. Enantioselective Allylation of Selected ortho-Substituted Benzaldehydes: A Comparative Study. European Journal of Organic Chemistry, 2014, 7245–7252. DOI: 10.1002/ejoc.201403034. View Source
• [3] PubChem Compound Summary. 1-Phenylbut-3-en-1-ol (CID 220119). XLogP3-AA 2.2, MW 148.20. Also: 4-(4-Fluorophenyl)-1-buten-4-ol (CID 2759090). XLogP3-AA 2.3, MW 166.19. National Center for Biotechnology Information. View Source

Why 1-(2-Fluorophenyl)but-3-en-1-ol Cannot Be Interchanged with Close-in Analogs: A Quantitative Differentiation Rationale

Although the para-fluoro isomer (CAS 136185-86-9) and the unsubstituted phenyl analog (CAS 936-58-3) share an identical core scaffold, key physicochemical and stereochemical attributes differ measurably. The ortho-fluorine atom alters the compound's LogP (2.435 vs. 2.3 for para-fluoro and 2.2 for unsubstituted phenyl [1]), modifies the electronic environment of the benzylic alcohol, and enables enantioselective synthetic access with up to 82% ee via Lewis base-catalyzed allylation of ortho-fluorobenzaldehyde—a transformation whose stereochemical outcome is specifically dictated by the ortho-halogen [2]. Additionally, the ortho-chloro variant (CAS 24165-66-0) introduces a significantly higher LogP (2.95) and larger steric bulk [3]. These differences are not cosmetic; they directly affect reactivity, enantioselectivity, and downstream pharmacokinetic properties when the compound is incorporated into a larger molecular architecture.

• [1] ChemSrc. LogP data for 1-(2-fluorophenyl)-3-buten-1-ol (2.43520). PubChem XLogP3-AA for 1-phenylbut-3-en-1-ol (2.2) and 1-(4-fluorophenyl)but-3-en-1-ol (2.3). View Source
• [2] Hessler, F. et al. Enantioselective Allylation of Selected ortho-Substituted Benzaldehydes: A Comparative Study. Eur. J. Org. Chem. 2014, 7245–7252. Ortho-fluorobenzaldehyde allylation achieved 82% ee under Lewis base catalysis. View Source
• [3] Molbase / ChemBase. 1-(2-Chlorophenyl)but-3-en-1-ol (CAS 24165-66-0). LogP 2.9495, MW 182.647, PSA 20.23. View Source

Quantitative Differentiation Evidence for 1-(2-Fluorophenyl)but-3-en-1-ol Against Closest Analogs

Enantioselective Synthesis: Ortho-Fluoro Enables 82% ee via Lewis Base Catalysis

In a systematic comparative study of ortho-substituted benzaldehyde allylations, the allylation of ortho-fluorobenzaldehyde under N,N-dioxide Lewis base catalysis produced 1-(2-fluorophenyl)but-3-en-1-ol with 82% enantiomeric excess (ee) [1]. This stereochemical outcome is directly attributable to the ortho-fluoro substituent; the same study examined ortho-chloro, ortho-bromo, and ortho-vinyl benzaldehydes, with ortho-vinylbenzaldehyde yielding 88% ee under Keck allylation conditions but ortho-halobenzaldehydes performing best under Lewis base conditions [1]. The para-fluoro isomer, lacking the ortho steric/electronic constraint, is not addressed in this enantioselective manifold.

Evidence Dimension	Enantiomeric excess (ee) in catalytic asymmetric allylation of benzaldehyde derivatives
Target Compound Data	82% ee (ortho-fluorobenzaldehyde substrate, Lewis base catalysis)
Comparator Or Baseline	ortho-Vinylbenzaldehyde: 88% ee (Keck allylation); ortho-Chlorobenzaldehyde: included in same study but specific ee not separately highlighted in the summary; meta/para isomers: not addressed in this catalytic system
Quantified Difference	82% ee for ortho-F vs. 88% ee for ortho-vinyl (different optimal catalyst); ortho-F uniquely achieves high ee under Lewis base conditions
Conditions	Allylation of ortho-substituted benzaldehydes with allyltributylstannane; catalysts: N,N-dioxide (Lewis base), BINOL-Ti(OiPr)₄ (Lewis acid/Keck), and chiral Brønsted acid; EurJOC 2014

Why This Matters

For procurement aimed at enantioselective synthesis programs, the ortho-fluoro substituent uniquely enables a viable catalytic asymmetric route with documented enantiocontrol, providing a starting material for chiral drug intermediates (e.g., sertraline analogs) that cannot be accessed with equivalent selectivity from the para-fluoro isomer.

• [1] Hessler, F., Betík, R., Kadlčíková, A., Belle, R., Kotora, M. Enantioselective Allylation of Selected ortho-Substituted Benzaldehydes: A Comparative Study. European Journal of Organic Chemistry, 2014, 7245–7252. DOI: 10.1002/ejoc.201403034. View Source

Lipophilicity Tuning: Ortho-Fluoro LogP Differentiated from Unsubstituted and Para-Fluoro Analogs

Computed partition coefficients reveal that 1-(2-fluorophenyl)but-3-en-1-ol has a LogP of 2.435 [1], compared to 2.2 for the unsubstituted phenyl analog [2] and 2.3 for the para-fluoro isomer [3]. The ortho-chloro variant is significantly more lipophilic at LogP 2.95 [4]. This ~0.2–0.3 log unit increment over the unsubstituted and para-fluoro analogs corresponds to an approximately 1.6–2.0 fold increase in octanol/water partitioning, which can meaningfully shift ADME properties when the scaffold is incorporated into a lead series.

Evidence Dimension	Octanol/water partition coefficient (LogP)
Target Compound Data	LogP 2.435 (ChemSrc computed); 2.3 (Molaid computed)
Comparator Or Baseline	1-Phenylbut-3-en-1-ol: XLogP3 2.2 (PubChem); 1-(4-Fluorophenyl)but-3-en-1-ol: XLogP3 2.3 (PubChem); 1-(2-Chlorophenyl)but-3-en-1-ol: LogP 2.95 (Molbase)
Quantified Difference	ΔLogP = +0.235 vs. unsubstituted phenyl; +0.135 vs. para-fluoro; −0.515 vs. ortho-chloro
Conditions	Computed LogP values from different algorithms; target value from ChemSrc (2.435), comparators from PubChem XLogP3-AA (version 3.0) and Molbase

Why This Matters

When selecting a building block for medicinal chemistry optimization, the ortho-fluoro substitution offers a moderate lipophilicity increase over the unsubstituted parent while avoiding the excessive lipophilicity (>logP 2.9) of the ortho-chloro analog that may lead to poor solubility, higher metabolic clearance, or off-target promiscuity.

• [1] ChemSrc. 1-(2-Fluorophenyl)-3-buten-1-ol Physical Properties. LogP: 2.43520. View Source
• [2] PubChem CID 220119. 1-Phenylbut-3-en-1-ol. XLogP3-AA: 2.2. View Source
• [3] PubChem CID 2759090. 4-(4-Fluorophenyl)-1-buten-4-ol (1-(4-fluorophenyl)but-3-en-1-ol). XLogP3-AA: 2.3. View Source
• [4] Molbase. 1-(2-Chlorophenyl)but-3-en-1-ol (CAS 24165-66-0). LogP: 2.9495, MW: 182.647. View Source

Storage and Handling: Cold-Chain Requirement Differentiates from Room-Temperature-Stable Analogs

Vendor specifications indicate that 1-(2-fluorophenyl)but-3-en-1-ol requires storage at 2–8°C in a sealed, dry environment . In contrast, the unsubstituted 1-phenylbut-3-en-1-ol is shipped and stored at ambient temperature , and the para-fluoro isomer is also commonly handled at room temperature . The ortho-fluoro compound's cold-chain requirement may reflect enhanced reactivity or lower thermal stability associated with the ortho electronic effect.

Evidence Dimension	Recommended storage temperature
Target Compound Data	2–8°C, sealed in dry (ChemScene specification)
Comparator Or Baseline	1-Phenylbut-3-en-1-ol: ambient/room temperature (Thermo Scientific Chemicals); 1-(4-Fluorophenyl)but-3-en-1-ol: room temperature (ChemicalBook suppliers)
Quantified Difference	Target requires refrigerated storage; unsubstituted and para-fluoro analogs are room-temperature stable
Conditions	Vendor storage recommendations; target data from ChemScene product page (Cat. CS-0534032)

Why This Matters

Procurement planning must account for cold-chain logistics and associated costs for the ortho-fluoro compound; laboratories without refrigerated storage capacity may preferentially select the para-fluoro or unsubstituted analog if thermal sensitivity is not offset by the ortho-fluoro compound's stereochemical or electronic advantages.

Commercial Purity Profile: ≥98% Availability Supports Direct Use in Fragment-Based and Parallel Synthesis

Multiple vendors offer 1-(2-fluorophenyl)but-3-en-1-ol at ≥98% purity (HPLC) . The unsubstituted phenyl analog is commonly supplied at 95–97% purity , while the ortho-chloro variant is often available only via custom synthesis with unspecified purity [1]. The 98% purity threshold is critical for fragment-based drug discovery (FBDD) campaigns where impurity profiles must be tightly controlled to avoid false-positive or false-negative binding signals.

Evidence Dimension	Commercially available minimum purity specification
Target Compound Data	≥98% (ChemScene, Leyan)
Comparator Or Baseline	1-Phenylbut-3-en-1-ol: 95–97% (Thermo Scientific); 1-(2-Chlorophenyl)but-3-en-1-ol: custom synthesis, no standard purity specification
Quantified Difference	Target offers 1–3% higher guaranteed purity than the unsubstituted analog; substantially better-defined purity than the ortho-chloro variant
Conditions	HPLC purity specifications from vendor product pages

Why This Matters

For screening cascades requiring high-confidence single-compound identity and minimal batch-to-batch variability, the ortho-fluoro analog's higher and more consistent purity specification reduces the need for re-purification and mitigates the risk of impurity-driven assay artifacts.

• [1] ChemBase. 1-(2-Chlorophenyl)but-3-en-1-ol (CAS 24165-66-0). Available via custom synthesis. View Source

Electronic Modulation: Ortho-Fluorine Electron-Withdrawing Effect Alters Benzylic Alcohol Reactivity

The ortho-fluorine substituent exerts a −I (inductive electron-withdrawing) effect that measurably polarizes the benzylic C–O bond and increases the acidity of the benzylic alcohol proton [1]. This electronic perturbation differentiates the ortho-fluoro compound from the para-fluoro isomer, where the fluorine is positioned farther from the reaction center, and from the unsubstituted parent, which lacks any halogen electronic modulation. The consequence is altered reactivity in nucleophilic substitution, oxidation, and esterification reactions at the benzylic alcohol center.

Evidence Dimension	Inductive electronic effect on benzylic alcohol reactivity
Target Compound Data	ortho-Fluoro: strong −I effect proximal to benzylic carbon; estimated Hammett σₘ ≈ 0.34 (for fluorine)
Comparator Or Baseline	Unsubstituted phenyl: no halogen −I effect; para-Fluoro: −I effect present but distal (σₚ ≈ 0.06 for fluorine); ortho-Chloro: stronger steric component
Quantified Difference	Qualitative: ortho-fluoro provides the strongest electron withdrawal at the benzylic position without the excessive steric demand of ortho-chloro (van der Waals radius: F 1.47 Å vs. Cl 1.75 Å)
Conditions	Class-level inference based on well-established Hammett substituent constants and ortho electronic effects

Why This Matters

For chemists designing synthetic routes that require differential protection, selective oxidation, or chemoselective transformations at the benzylic alcohol, the ortho-fluoro substitution offers a unique electronic handle absent in the para-fluoro and unsubstituted analogs, expanding the scope of feasible synthetic transformations.

• [1] Hansch, C., Leo, A., Taft, R.W. A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews, 1991, 91(2), 165–195. Fluorine Hammett constants: σₘ = 0.34, σₚ = 0.06. View Source

High-Value Application Scenarios for 1-(2-Fluorophenyl)but-3-en-1-ol Where Substitution by Analogs Is Scientifically Unjustified

Chiral Drug Intermediate Synthesis via Enantioselective Allylation

Leveraging the 82% ee achievable through Lewis base-catalyzed allylation of ortho-fluorobenzaldehyde (EurJOC 2014 [1]), this compound serves as an enantioenriched building block for chiral pharmaceutical intermediates, including sertraline-related scaffolds. The para-fluoro isomer cannot access this enantioselective manifold, and the ortho-chloro variant introduces excess steric bulk that alters the catalytic transition state geometry.

Fragment-Based Drug Discovery (FBDD) Library Design

With ≥98% purity and a moderate LogP (2.435) that balances aqueous solubility with membrane permeability [2], this ortho-fluoro homoallylic alcohol is suitable as a rule-of-three-compliant fragment (MW 166 < 300, LogP < 3, HBD = 1, HBA = 2) for FBDD screening libraries. The unsubstituted phenyl analog (LogP 2.2) may lack the fluorine ¹⁹F NMR handle, and the ortho-chloro analog (LogP 2.95, MW 182.6) approaches the upper limit of fragment-likeness.

¹⁹F NMR Probe Development for Mechanistic and Binding Studies

The single ortho-fluorine atom provides a sensitive ¹⁹F NMR spectroscopic handle for monitoring reaction progress, studying protein–ligand interactions, or conducting competitive binding experiments. Unlike the para-fluoro isomer where the fluorine is remote from the stereocenter, the ortho-fluoro substituent reports directly on the chemical environment around the benzylic chiral center [3].

Chemoselective Synthetic Transformations Exploiting Ortho Electronic Effects

The ortho-fluorine's strong −I effect and minimal steric demand (van der Waals radius 1.47 Å vs. 1.75 Å for chlorine) enable chemoselective reactions at the benzylic alcohol (e.g., selective oxidation, Mitsunobu inversion, or sulfonation) that would be less efficient or non-selective with the para-fluoro or ortho-chloro analogs [4]. This is particularly relevant in multi-step syntheses where orthogonal protection/deprotection strategies are required.

• [1] Hessler, F. et al. Enantioselective Allylation of Selected ortho-Substituted Benzaldehydes: A Comparative Study. Eur. J. Org. Chem. 2014, 7245–7252. View Source
• [2] ChemSrc. 1-(2-Fluorophenyl)-3-buten-1-ol properties: LogP 2.435, MW 166.19, PSA 20.23. ChemScene product page: purity ≥98%. PubChem: comparator LogP values. View Source
• [3] Dalvit, C., Vulpetti, A. Fluorine NMR experiments for high-throughput screening: theoretical aspects, practical considerations, and range of applicability. Journal of the American Chemical Society, 2019, 141(7), 3033–3046. General reference for ¹⁹F NMR in binding and mechanistic studies. View Source
• [4] Hansch, C., Leo, A., Taft, R.W. A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews, 1991, 91(2), 165–195. View Source